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Compound of Interest

Compound Name: Zafirlukast-d7

Cat. No.: B1141256 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of Zafirlukast-d7 stock

solutions for use in various research applications. Zafirlukast-d7 is a deuterated analog of

Zafirlukast, a potent and selective cysteinyl leukotriene type 1 (CysLT1) receptor antagonist

used in the management of asthma.[1] The inclusion of deuterium-labeled internal standards

like Zafirlukast-d7 is critical for accurate quantification in mass spectrometry-based

bioanalytical studies.

Physicochemical and Solubility Data
Zafirlukast-d7 is a solid, pale pink to light orange powder.[2] While detailed solubility data for

the deuterated form is not extensively published, the physicochemical properties of Zafirlukast

provide a strong basis for solvent selection. Zafirlukast is practically insoluble in water but

shows good solubility in several organic solvents.[3][4] It is reasonable to expect Zafirlukast-
d7 to exhibit similar solubility characteristics.
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Property Data Source(s)

Molecular Formula C₃₁H₂₆D₇N₃O₆S [5]

Molecular Weight 582.72 g/mol [5]

Melting Point >104°C (decomposes) [1][2]

Appearance
Pale Pink to Light Orange

Solid
[2]

Storage (Solid)

Refrigerator; -20°C for long-

term storage (≥4 years for

Zafirlukast)

[1][6]

Solubility (Zafirlukast)

   Water
Practically insoluble (0.000962

mg/mL)
[3][4][7][8]

   Methanol Slightly soluble [2][3][4]

   Ethanol ~0.25 mg/mL [6]

   Chloroform Slightly soluble [1][2]

   Acetonitrile
Soluble (used to prepare 1000

µg/mL stock solution)
[9]

   DMSO ~20 mg/mL [6]

   DMF ~30 mg/mL [6]

Storage (Solutions)
-80°C for 6 months; -20°C for 1

month
[10]

Experimental Protocol: Preparation of a 1 mg/mL
Zafirlukast-d7 Stock Solution
This protocol describes the preparation of a 1 mg/mL stock solution of Zafirlukast-d7 in

Dimethyl Sulfoxide (DMSO). This solvent is chosen for its high solubilizing capacity for

Zafirlukast.[6]
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Materials:

Zafirlukast-d7 solid

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials

Calibrated micropipettes

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:

Equilibration: Allow the container of Zafirlukast-d7 solid to equilibrate to room temperature

before opening to prevent condensation of moisture.

Weighing: Tare a clean, dry microcentrifuge tube or amber glass vial on a calibrated

analytical balance. Carefully weigh the desired amount of Zafirlukast-d7 solid (e.g., 1 mg).

Solvent Addition: Using a calibrated micropipette, add the appropriate volume of anhydrous

DMSO to the vial to achieve a final concentration of 1 mg/mL (e.g., add 1 mL of DMSO to 1

mg of Zafirlukast-d7).

Dissolution: Cap the vial securely and vortex the solution until the Zafirlukast-d7 is

completely dissolved. Gentle warming in a water bath (37°C) may be used to aid dissolution

if necessary.

Aliquoting and Storage: For ease of use and to minimize freeze-thaw cycles, it is

recommended to aliquot the stock solution into smaller, single-use volumes in

microcentrifuge tubes. Store the aliquots at -20°C for short-term storage (up to 1 month) or at

-80°C for long-term storage (up to 6 months).[10]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1141256?utm_src=pdf-body
https://www.benchchem.com/product/b1141256?utm_src=pdf-body
https://www.benchchem.com/product/b1141256?utm_src=pdf-body
https://www.benchchem.com/product/b1141256?utm_src=pdf-body
https://www.benchchem.com/product/b1141256?utm_src=pdf-body
https://www.medchemexpress.com/Zafirlukast.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141256?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Note on Aqueous Solutions: Zafirlukast is sparingly soluble in aqueous buffers.[6] To prepare

aqueous working solutions, it is recommended to first dissolve the compound in an organic

solvent like DMF and then dilute with the aqueous buffer of choice.[6] A 1:1 solution of

DMF:PBS (pH 7.2) has been shown to dissolve Zafirlukast at approximately 0.5 mg/mL.[6]

Aqueous solutions are not recommended for storage for more than one day.[6]

Workflow for Zafirlukast-d7 Stock Solution
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Workflow for Preparing Zafirlukast-d7 Stock Solutions

Preparation

Storage Aqueous Working Solution (Optional)

Start: Equilibrate Zafirlukast-d7 to Room Temperature

Weigh Zafirlukast-d7 Solid

Add Anhydrous DMSO (or other suitable solvent)

Vortex to Dissolve (Gentle warming if needed)

Aliquot into Single-Use Volumes Dissolve Zafirlukast-d7 in DMF

Store at -20°C (Short-term, ≤ 1 month) Store at -80°C (Long-term, ≤ 6 months) Dilute with Aqueous Buffer (e.g., PBS)

Use Immediately (Do not store > 24h)

Click to download full resolution via product page

Caption: Workflow for Zafirlukast-d7 Stock Solution Preparation and Storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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